molecular formula C23H24N6O2 B6585673 N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methyl-1H-imidazole-4-carboxamide CAS No. 1251626-85-3

N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methyl-1H-imidazole-4-carboxamide

Cat. No.: B6585673
CAS No.: 1251626-85-3
M. Wt: 416.5 g/mol
InChI Key: SVEJPNJATNCIQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methyl-1H-imidazole-4-carboxamide is a heterocyclic compound featuring a central imidazole ring substituted with a pyridine-linked 1,2,4-oxadiazole moiety and an N-benzyl-N-methyl carboxamide group. Its synthesis likely involves multi-step reactions, including 1,3-dipolar cycloaddition for the oxadiazole ring formation (as seen in analogous compounds) .

Properties

IUPAC Name

N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methylimidazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H24N6O2/c1-23(2,3)22-26-20(31-27-22)17-10-11-19(24-12-17)29-14-18(25-15-29)21(30)28(4)13-16-8-6-5-7-9-16/h5-12,14-15H,13H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SVEJPNJATNCIQF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=NOC(=N1)C2=CN=C(C=C2)N3C=C(N=C3)C(=O)N(C)CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H24N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

416.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methyl-1H-imidazole-4-carboxamide is a complex organic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound features a unique combination of functional groups, including imidazole, pyridine, and oxadiazole rings, which contribute to its pharmacological potential.

Chemical Structure and Properties

The molecular formula of this compound is C22H22N6O2, with a molecular weight of approximately 402.458 g/mol. The structural complexity of this compound allows for various interactions with biological targets, enhancing its potential utility in drug development.

Antiviral Activity

N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methyl-1H-imidazole-4-carboxamide has been investigated as a neuraminidase inhibitor . Neuraminidase inhibitors are critical in treating influenza viruses by blocking the viral neuraminidase protein, which is essential for viral replication. In vitro studies demonstrated that this compound exhibited potent inhibitory activity against neuraminidase at a concentration of 40 μg/mL.

Anticancer Activity

The compound's derivatives have also been synthesized and tested for their antitumor activities , particularly against human cancer cell lines such as HeLa (cervical cancer) and A549 (lung cancer). The antiproliferative activity was assessed using various assays, including acridine orange/ethidium bromide double staining and flow cytometry for cell cycle analysis. Some derivatives showed significant efficacy, inducing apoptosis and causing G1-phase arrest in the cell cycle .

The biological activity of N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methyl-1H-imidazole-4-carboxamide can be attributed to its interaction with specific enzyme systems or receptors involved in disease pathways. Preliminary studies suggest that it may inhibit various targets such as:

  • Human Deacetylase Sirtuin 2 (HDSirt2)
  • Carbonic Anhydrase (CA)
  • Histone Deacetylase (HDAC)

These interactions are crucial for its antiviral and anticancer properties .

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar compounds reveals the unique biological profile of N-benzyl derivatives:

Compound NameKey FeaturesBiological Activity
N-(6-(4-(pyridin-2-carbonyl)piperazin/phenethyl)-pyridin)Anti-tuberculosis activityAntimicrobial
N-(1-(benzothiazol-2-amino)-3-(indole)-1-ketone)Exhibits anti-inflammatory propertiesAnti-inflammatory
N-benzylimidazole derivativesVaried biological activitiesAntimicrobial and anticancer

The combination of three distinct heterocycles—imidazole, pyridine, and oxadiazole—enhances the compound's reactivity and biological activity compared to simpler analogs.

Case Studies

Recent research has highlighted the effectiveness of N-benzyl derivatives in various therapeutic contexts. For instance:

  • Influenza Treatment : A study demonstrated that specific derivatives significantly inhibited influenza virus replication in vitro.
  • Cancer Therapy : Derivatives were shown to induce apoptosis in HeLa cells through mitochondrial pathways, indicating their potential as anticancer agents.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Heterocyclic Scaffolds

The compound’s imidazole-pyridine-oxadiazole architecture distinguishes it from benzimidazole-based analogs (e.g., compounds 33, 40, 45 in ) .

Table 1: Structural Features of Key Analogs
Compound Name/ID Core Structure Key Substituents Bioactivity Relevance
Target Compound Imidazole-pyridine-oxadiazole 3-tert-butyl (oxadiazole), N-benzyl-N-methyl (carboxamide) Enhanced lipophilicity, potential kinase/modulator activity
Compound 33 Benzimidazole 1,2-dimethyl, methylamino-benzyl Nicotinate phosphoribosyltransferase inhibition
1207600-85-8 Triazole-imidazole 4-((1H-imidazol-1-yl)methyl)phenyl, ethyl carboxamide Unknown (structural analog)
4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)aniline Oxadiazole-aniline 3-tert-butyl (oxadiazole) Intermediate for bioactive derivatives

Substituent Effects

  • Tert-butyl Group: Present in both the target compound and 4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)aniline , this group improves solubility in non-polar environments compared to smaller alkyl chains (e.g., methyl in compound 33) .
  • Carboxamide Modifications : The N-benzyl-N-methyl substitution in the target compound contrasts with acetamide (compound 35 ) or carbamate-protected derivatives (compounds 39 , 40 ) , which may influence hydrogen-bonding capacity and pharmacokinetics.

Research Findings and Implications

  • Bioactivity Hypotheses : The tert-butyl-oxadiazole moiety may confer stability against oxidative metabolism, as seen in kinase inhibitors . In contrast, benzimidazole derivatives (e.g., compound 33 ) exhibit enzyme inhibition via planar aromatic interactions .
  • Thermodynamic Properties : The tert-butyl group likely increases LogP values relative to unsubstituted oxadiazoles, enhancing membrane permeability.

Limitations and Contradictions

  • Data Gaps : Direct biological activity data for the target compound are absent in the provided evidence, limiting functional comparisons.
  • Structural Variability : Compounds like 1233244-61-5 share oxadiazole motifs but incorporate indazole or pyridine cores, complicating direct structure-activity comparisons.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.